Cas no 518-82-1 (Emodin)

Emodin(Emodin)It is the dry rhizome and root of Polygonum cuspidatum.Rhizome of Rheum palmatum,Plant type medicament.The physiological activity of emodin determines that it can not only be used in medical treatment,It can also be used in health care and household chemicals,If someone uses it in hair care and skin care products,It has also been incorporated into natural pigments. abroad,People use it as a laxative.

Emodin structure

Product Name:Emodin

CAS No:518-82-1

Molecular Formula:C₁₅H₁₀O₅

Molecular Weight:270.2369

MDL:MFCD00001207

CID:37962

PubChem ID:3220

Emodin Properties

Names and Identifiers

- Emodin
- 1,3,8-Trihydroxy-6-methylanthraquinone
- 6-Methyl-1,3,8-trihydroxyanthraquinone
- emodin from frangula bark
- 2-CHLOROPYRIDINE-3-BORONIC ACID
- EMODIN(P)
- EMODIN(P) PrintBack
- EMODIN(RG)
- Frangula emodin
- 1,3,8-trihydroxy-6-methyl-9,10-anthraquinone
- 1,3,8-TRIHYDROXY-6-METHYL-9-10-ANTHRACENEDIONE
- 1,3,8-Trihydroxy-6-methylanthracene-9,10-dione
- 1,3,8-Tri-hydroxy-6-methyl-anthra-quinone
- Alatinone
- Archin
- Ecdyson
- Emdin
- EMODIN 99
- EMODINE
- EMODOL
- schuttgelb
- 1,3,8-Trihydroxy-6-methyl-9,10-anthracenedione
- 1,3,8-Trihydroxy-6-methylanthraquinone
- 6-Methyl-1,3,8-trihydroxyanthraquinone
- Frangula-emodin
- Frangulic acid
- Rheum emodin
- C.I. 75440
- C.I. Natural Yellow 14
- [ "1", "3", "8-Trihydroxy-6-methylanthraquinone" ]
- 1
- 3-Methyl-1,6,8-trihydroxyanthraquinone
- Persian Berry Lake
- 9,10-Anthracenedione, 1,3,8-trihydroxy-6-methyl-
- 4,5,7-Trihydroxy-2-methylanthraquinone
- NS
- MLS000563068
- ConMedNP.2906
- MLS001066370
- 1,3,8-Trihydroxy 6-methyl 9,10-anthraquinone
- Dataset-S1.56
- MLS004257392
- SMR000326798
- MLSMR
- MLS006011712
- ConMedNP.2907
- 518-82-1
- ConMedNP.2908
- Giant knotweed emodin
- +Expand
- MDL： MFCD00001207
- InChIKey： RHMXXJGYXNZAPX-UHFFFAOYSA-N
- Inchi： 1S/C15H10O5/c1-6-2-8-12(10(17)3-6)15(20)13-9(14(8)19)4-7(16)5-11(13)18/h2-5,16-18H,1H3
- SMILES： O([H])C1=C([H])C(C([H])([H])[H])=C([H])C2C(C3C([H])=C(C([H])=C(C=3C(C=21)=O)O[H])O[H])=O

Computed Properties

Exact Mass: 270.052823g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 270.052823g/mol
Monoisotopic Mass: 270.052823g/mol
Topological Polar Surface Area: 94.8Å²
Heavy Atom Count: 20
Complexity: 434
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 94.8
Formal charge: 0
Functional 3D Acceptor Count: 2
Functional 3D ring Count: 3
Rotatable Bond Count: 0
isomeric RMSD: 0.6
CID conformational isomer Count: 1
Tautomer Count: 135
Surface Charge: 0
Functional 3D Donor Count: 3
Molecular Weight: 270.24

Experimental Properties

Odor: Orange crystals
Stability Shelf Life: This chemcial may be sensitive to prolonged exposure to light. Solns of this chemical in water, DMSO, 95% ethanol or acetone should be stable for 24 hr under normal lab conditions (RAD).
Temperature: When heated to decomp it emits acrid smoke and irritating fumes.
LogP: 1.88720
PSA: 94.83000
Merck: 3561
Refractive Index: 1.5000 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
Boiling Point: 373.35°C (rough estimate)
Melting Point: 253-257 ºC
Flash Point: 322.8 °C
Solubility: DMSO: soluble
Color/Form: Orange needle crystal
Solubility: Soluble in ethanol, slightly soluble in ether, chloroform, benzene, insoluble in water. Soluble in caustic soda aqueous solution and sodium carbamate aqueous solution, showing cherry red color in ammonia solution
Sensitiveness: Light,Air sensitive
Density: 1.3280 (rough estimate)
Odor: Orange crystals

Emodin Security Information

Symbol: GHS07
RTECS：CB7920600
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：8-10-23

Emodin Customs Data

Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Emodin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9Q0-1mg	9,10-Anthracenedione, 1,3,8-trihydroxy-6-methyl-	518-82-1	98%	1mg	$4.00	2024-04-30
A2B Chem LLC	AI51608-1mg	Emodin	518-82-1	98%	1mg	$4.00	2024-04-19
Ambeed	A178654-1mg	1,3,8-Trihydroxy-6-methylanthracene-9,10-dione	518-82-1	98%	1mg	$5.0	2024-07-18
AstaTech	21452-5/G	3-METHYL-1,6,8-TRIHYDROXYANTHRAQUINONE	518-82-1	97%	5g	$91	2023-09-18
BioAustralis	BIA-E1706-1 mg	Emodin	518-82-1	>95%byHPLC	1mg	$140.00	2023-08-28
Chengdu Biopurify Phytochemicals Ltd	BP0532-1000mg	Emodin	518-82-1	98%	1000mg	$60	2023-09-20
Crysdot LLC	CD32001140-10g	Emodin	518-82-1	98+%	10g	$84	2024-07-18
Enamine	EN300-179559-0.05g	1,3,8-trihydroxy-6-methyl-9,10-dihydroanthracene-9,10-dione	518-82-1	95%	0.05g	$19.0	2023-09-19
Key Organics Ltd	KS-5189-1MG	Emodin	518-82-1	>97%	1mg	£36.00	2023-09-07
LKT Labs	E5057-100 mg	Emodin	518-82-1	≥95%	100MG	$118.40	2023-07-11